Cas no 124497-46-7 (Quinoline,8-chloro-4-(2-chlorophenoxy)-)

Quinoline,8-chloro-4-(2-chlorophenoxy)- structure
124497-46-7 structure
Product Name:Quinoline,8-chloro-4-(2-chlorophenoxy)-
CAS No:124497-46-7
MF:C15H9Cl2NO
MW:290.144061803818
CID:200526
PubChem ID:164176
Update Time:2025-04-19

Quinoline,8-chloro-4-(2-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,8-chloro-4-(2-chlorophenoxy)-
    • 8-chloro-4-(2-chlorophenoxy)quinoline
    • Quinoline, 8-chloro-4-(2-chlorophenoxy)-
    • PPBLHEIIFPJHNN-UHFFFAOYSA-N
    • DTXSID3073844
    • SCHEMBL7466638
    • 124497-46-7
    • Inchi: 1S/C15H9Cl2NO/c16-11-5-1-2-7-14(11)19-13-8-9-18-15-10(13)4-3-6-12(15)17/h1-9H
    • InChI Key: PPBLHEIIFPJHNN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C1=NC=CC=2OC1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 289.00627
  • Monoisotopic Mass: 289.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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